Cas no 1804443-24-0 (Methyl 2-hydroxy-3,5,6-trifluorobenzoate)

• Product Name: Methyl 2-hydroxy-3,5,6-trifluorobenzoate
• CAS No: 1804443-24-0
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 4951099
• Update Time: 2025-06-11

Methyl 2-hydroxy-3,5,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3,5,6-trifluorobenzoate

• Inchi： 1S/C8H5F3O3/c1-14-8(13)5-6(11)3(9)2-4(10)7(5)12/h2,12H,1H3
• InChI Key： HSZPYEJWFBVAOM-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=C1C(=O)OC)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-hydroxy-3,5,6-trifluorobenzoate

Methyl 2-hydroxy-3,5,6-trifluorobenzoate (CAS No. 1804443-24-0): An Overview

Methyl 2-hydroxy-3,5,6-trifluorobenzoate (CAS No. 1804443-24-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methyl ester group, hydroxyl functionality, and trifluoromethyl substituents, which collectively confer it with distinct properties and reactivity profiles.

The molecular formula of Methyl 2-hydroxy-3,5,6-trifluorobenzoate is C₉H₅F₃O₃, and its molecular weight is approximately 216.13 g/mol. The presence of the hydroxyl group and the trifluoromethyl substituents makes this compound highly polar and capable of forming hydrogen bonds, which can influence its solubility and reactivity in different solvents. These properties make it an attractive candidate for a variety of chemical reactions and synthetic transformations.

In the context of pharmaceutical research, Methyl 2-hydroxy-3,5,6-trifluorobenzoate has been explored as a potential intermediate in the synthesis of novel drugs. The hydroxyl group can be readily functionalized to introduce additional pharmacophoric elements, while the trifluoromethyl substituents can enhance the metabolic stability and bioavailability of the final drug product. Recent studies have shown that compounds containing these functional groups exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One notable application of Methyl 2-hydroxy-3,5,6-trifluorobenzoate is in the development of new materials with enhanced performance characteristics. The trifluoromethyl groups can improve the thermal stability and chemical resistance of polymers and coatings, making them suitable for use in harsh environments. Additionally, the hydroxyl group can be used to introduce cross-linking sites or to modify the surface properties of materials for specific applications.

In the realm of chemical synthesis, Methyl 2-hydroxy-3,5,6-trifluorobenzoate serves as a valuable building block for constructing complex molecules. Its reactivity can be fine-tuned by adjusting reaction conditions or by introducing additional functional groups through various synthetic transformations. For example, the hydroxyl group can be converted into a leaving group for nucleophilic substitution reactions or used as a handle for coupling reactions with other organic molecules.

The synthesis of Methyl 2-hydroxy-3,5,6-trifluorobenzoate typically involves several steps. One common approach is to start with a suitable aromatic precursor that contains the desired trifluoromethyl substituents. This precursor can then be functionalized to introduce the hydroxyl group and subsequently esterified to form the final product. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final compound.

Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing Methyl 2-hydroxy-3,5,6-trifluorobenzoate. These methods aim to minimize waste generation and reduce the use of hazardous reagents. For instance, catalytic systems that employ metal complexes or enzymes have been explored as alternatives to traditional synthetic routes. These approaches not only improve the environmental profile of the synthesis but also offer potential cost savings in large-scale production.

In conclusion, Methyl 2-hydroxy-3,5,6-trifluorobenzoate (CAS No. 1804443-24-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups makes it a valuable intermediate for developing novel drugs and advanced materials. As research in these areas continues to advance, it is likely that new applications for this compound will emerge, further highlighting its importance in modern chemistry.